Cas no 329066-99-1 (4H-Cyclopenta[b]thiophene-3-carboxamide,2-(acetylamino)-5,6-dihydro-N-(4-methylphenyl)-)

4H-Cyclopenta[b]thiophene-3-carboxamide,2-(acetylamino)-5,6-dihydro-N-(4-methylphenyl)- structure
329066-99-1 structure
Product name:4H-Cyclopenta[b]thiophene-3-carboxamide,2-(acetylamino)-5,6-dihydro-N-(4-methylphenyl)-
CAS No:329066-99-1
MF:C17H18N2O2S
MW:314.402022838593
CID:1454106

4H-Cyclopenta[b]thiophene-3-carboxamide,2-(acetylamino)-5,6-dihydro-N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-Cyclopenta[b]thiophene-3-carboxamide,2-(acetylamino)-5,6-dihydro-N-(4-methylphenyl)-
    • 4H-Cyclopenta[b]thiophene-3-carboxamide, 2-(acetylamino)-5,6-dihydro-N-(4-methylphenyl)-
    • Inchi: 1S/C17H18N2O2S/c1-10-6-8-12(9-7-10)19-16(21)15-13-4-3-5-14(13)22-17(15)18-11(2)20/h6-9H,3-5H2,1-2H3,(H,18,20)(H,19,21)
    • InChI Key: HNGQSQVLXMRJDV-UHFFFAOYSA-N
    • SMILES: C12CCCC=1C(C(NC1=CC=C(C)C=C1)=O)=C(NC(C)=O)S2

Computed Properties

  • Exact Mass: 314.10904

Experimental Properties

  • Density: 1.330±0.06 g/cm3(Predicted)
  • Melting Point: 190 °C(Solv: ethanol (64-17-5))
  • Boiling Point: 489.1±45.0 °C(Predicted)
  • PSA: 58.2
  • pka: 12.90±0.70(Predicted)

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